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Get Quote

Chemical Properties & Storage

Ravoxertinib is a small molecule with the chemical formula C₂₁H₁₈ClFN₆O₂ and a molecular weight of

440.86 g/mol [1].

Stock Solution Preparation

Solubility: Soluble to at least 88 mg/mL (200.06 mM) in DMSO and ethanol. It is insoluble in water
[2].

Preparation: Dissolve the powder in high-quality DMSO or ethanol to create a concentrated stock
solution (e.g., 10-100 mM). Aliquot into single-use vials to minimize freeze-thaw cycles.

Storage Conditions Adhere to the following storage conditions to maintain stability:

Form Temperature Other Conditions

Powder [1] -20°C Tightly sealed container, cool, well-ventilated

area, away from direct sunlight.

Solution (DMSO/Ethanol)

[1]

-80°C -

In vivo Homogeneous

Suspension [2]

Prepared fresh from

powder

Use a vehicle like 1% CMC-Na to achieve

concentrations ≥5 mg/mL.
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Safety and Handling

Hazards: Harmful if swallowed (H302). Very toxic to aquatic life with long-lasting effects (H410) [1].
Precautions: Use personal protective equipment (PPE) including safety goggles and gloves. Avoid

dust formation and inhalation. Work in a well-ventilated area, such as a fume hood [1].

In Vitro Experimental Protocols

Cell Viability Assay (CCK-8) This protocol assesses Ravoxertinib's effect on cell proliferation [3].

Seed Cells: Plate cells in quintuplicate on 96-well plates at densities ranging from 400 to 3,000 cells

per well in the appropriate growth medium.
Dosing: After 16 hours, treat cells daily with Ravoxertinib at your desired concentrations (e.g., a

serial dilution ranging from nanomolar to micromolar). Use DMSO as a vehicle control.
Incubate: Continue treatment for 5 days.

Measure Viability: Add CCK-8 reagent to each well and incubate. Measure the absorbance at 450
nm daily using a microplate reader.

Analyze: Plot the absorbance data over time to generate growth curves and calculate IC₅₀ values.

Monolayer Colony Formation Assay This protocol evaluates the long-term clonogenic survival of cells

after drug treatment [3].

Seed Cells: Plate cells in triplicate on 6-well plates at a low density (200-500 cells per well).

Dosing: After 16 hours, treat cells daily with Ravoxertinib.
Culture: Allow cells to grow for 8 to 15 days, refreshing the medium and drug as needed.

Stain and Analyze: Once colonies are visible, wash with PBS, fix with methanol for 15 minutes, and
stain with 0.1% crystal violet. Photograph the plates and count the colonies.

Cell Cycle Analysis by Flow Cytometry This protocol determines the phase of cell cycle arrest induced by

Ravoxertinib [3].

Treat Cells: Seed cells on 6-well plates and treat with Ravoxertinib for 24-48 hours.
Harvest and Stain: Collect the cells and process them using a commercial cell cycle detection kit

(e.g., containing propidium iodide).
Analyze: Analyze the DNA content of the stained cells using a flow cytometer. Use software like

FlowJo to determine the percentage of cells in G1, S, and G2/M phases.

In Vivo Administration Protocol
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Preparation of Dosing Formulation

Prepare a homogeneous suspension of Ravoxertinib in 1% Carboxymethyl cellulose sodium salt
(CMC-Na) at a concentration of ≥5 mg/mL [2]. For example, add 5 mg of Ravoxertinib powder to 1

mL of 1% CMC-Na solution and mix thoroughly.

Dosing in Mouse Models

Route: Oral gavage (p.o.) [3] [2].

Dosage: A dosage of 40 µg has been used in research, though effective doses may vary based on
the specific xenograft model [2]. Treatment schedules typically involve daily administration.

Mechanism of Action & Research Context

Ravoxertinib is a potent, selective, and orally bioavailable ATP-competitive inhibitor of ERK1 and ERK2,

with IC₅₀ values of 1.1 nM and 0.3 nM, respectively [2]. Its primary mechanism involves inhibiting the

phosphorylation of downstream ERK targets like p90RSK, which blocks proliferative and survival signals in

cancer cells [3] [2].

Recent findings highlight that the anti-tumor efficacy of Ravoxertinib is highly selective for cancer cells

harboring BRAF mutations (e.g., V600E), in which it sharply inhibits proliferation, colony formation, and

induces G1 phase cell cycle arrest. It shows significantly less effect in most RAS mutant or wild-type cells

[3]. This indicates that BRAF mutation status could be a key biomarker for patient selection in clinical trials.

The diagram below illustrates the targeted signaling pathway and the selective inhibitory effect of

Ravoxertinib.
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MAPK Signaling Pathway & Ravoxertinib Inhibition
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Critical Notes for Researchers

Biomarker-Driven Research: Given its selective potency, prioritize the use of Ravoxertinib in

research models with BRAF V600E/K mutations. Its effect in RAS-mutant models may be limited [3].
Stability Data: Publicly available detailed stability data (e.g., shelf-life, decomposition products) is

lacking. The provided storage guidelines are based on manufacturer recommendations and general
practice [2] [1].

In Vivo Considerations: The 40 µg dosage is cited from a datasheet example; effective dosing must
be optimized for each specific animal model and research objective [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Ravoxertinib|1453848-26-4|MSDS [dcchemicals.com]

2. Ravoxertinib (GDC-0994) Datasheet [selleckchem.com]

3. The ERK inhibitor GDC-0994 selectively inhibits growth ... - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Ravoxertinib storage conditions stability]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548769#ravoxertinib-storage-

conditions-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548769?utm_src=pdf-bulk
https://www.smolecule.com/products/s548769?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

